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Compound of Interest

Compound Name: 6-Acetylquinoline

CAS No.: 73013-68-0

Cat. No.: B1266891

Get Quote

Abstract
This technical guide offers an in-depth exploration of 6-Acetylquinoline, a versatile

heterocyclic ketone pivotal to advancements in medicinal chemistry and materials science. This

document provides a thorough analysis of its chemical and physical properties, detailed

synthetic methodologies, reactivity, and a comprehensive overview of its applications,

particularly in the realm of drug discovery and development. Designed for researchers,

chemists, and professionals in the pharmaceutical and chemical industries, this guide serves

as an authoritative resource, consolidating essential data and practical insights to facilitate

innovative research and application.

Core Chemical Identity and Physicochemical
Properties
6-Acetylquinoline, systematically named 1-(quinolin-6-yl)ethan-1-one, is a key organic

compound featuring a quinoline ring substituted with an acetyl group at the 6-position. This

structural arrangement confers distinct electronic properties and steric configurations, making it
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a valuable precursor and pharmacophore in the synthesis of numerous biologically active

molecules.

Chemical Data Summary
The fundamental physicochemical data for 6-Acetylquinoline are crucial for its effective

handling, purification, and deployment in various experimental contexts.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Structural Representation
Caption: Chemical structure of 6-Acetylquinoline.

Synthesis and Reactivity
The synthesis of 6-Acetylquinoline is most commonly achieved through Friedel-Crafts

acylation of quinoline, a robust and well-established method.

Friedel-Crafts Acylation: A Step-by-Step Protocol
This protocol details a standard laboratory procedure for the synthesis of 6-Acetylquinoline.

Adherence to safety protocols, including the use of a fume hood and appropriate personal

protective equipment (PPE), is mandatory.

Materials:

Quinoline
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Acetyl chloride or Acetic anhydride

Aluminum chloride (AlCl₃)

Dichloromethane (DCM)

Hydrochloric acid (aq.)

Sodium bicarbonate (aq.)

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for organic synthesis

Experimental Workflow:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Acetylquinoline.

Causality in Experimental Choices:

Anhydrous Conditions: The use of anhydrous aluminum chloride and a dry solvent is critical

as AlCl₃ is a moisture-sensitive Lewis acid. Its reaction with water would deactivate the

catalyst and significantly reduce the reaction yield.
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Controlled Temperature: The initial addition of AlCl₃ and the acylating agent is performed at

0°C to manage the exothermic nature of the reaction and prevent undesirable side reactions.

Aqueous Work-up: The acidic work-up with HCl is necessary to decompose the aluminum

chloride complex formed with the product and to remove any unreacted starting materials

into the aqueous phase. The subsequent wash with sodium bicarbonate neutralizes any

remaining acid.

Chemical Reactivity
The reactivity of 6-Acetylquinoline is governed by the electrophilic nature of the quinoline ring

and the versatile chemistry of the acetyl group. The acetyl moiety can undergo a variety of

transformations, including reduction to an alcohol, oxidation, and condensation reactions,

providing a gateway to a diverse range of derivatives.

Applications in Drug Discovery and Medicinal
Chemistry
The quinoline scaffold is a well-established "privileged structure" in medicinal chemistry, and 6-
Acetylquinoline serves as a key intermediate in the synthesis of numerous pharmacologically

active compounds.

Precursor for Biologically Active Molecules
6-Acetylquinoline is a valuable starting material for the synthesis of compounds with potential

therapeutic applications, including:

Anticancer Agents: The quinoline core is present in several approved anticancer drugs. The

acetyl group on 6-Acetylquinoline can be readily modified to explore structure-activity

relationships (SAR) for the development of new kinase inhibitors or DNA-interacting agents.

Antimicrobial and Antiviral Agents: Derivatives of quinoline have shown significant activity

against a range of pathogens. The functional handle provided by the acetyl group allows for

the introduction of various pharmacophores to enhance antimicrobial or antiviral efficacy.

The direct precursor to 2-bromo-1-(quinolin-6-yl)ethanone, 6-Acetylquinoline is instrumental in

the synthesis of a variety of biologically active quinoline derivatives. The resulting alpha-
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haloketone is a highly reactive intermediate for nucleophilic substitution, enabling the

construction of complex molecular architectures.[2]

Safety and Handling
Proper handling of 6-Acetylquinoline is essential to ensure laboratory safety.

Hazard Identification and Personal Protective Equipment
Hazards: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory

irritation.[1]

Precautions: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

First Aid and Emergency Procedures
If on Skin: Wash with plenty of soap and water.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.

If Swallowed: Rinse mouth.

In all cases of exposure or concern, it is crucial to seek medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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